![molecular formula C19H15N3O4 B3863901 2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide CAS No. 303087-91-4](/img/structure/B3863901.png)
2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide
Overview
Description
2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide, also known as NNA, is a chemical compound that has been widely used in scientific research due to its unique properties. NNA is a hydrazone derivative of acetohydrazide, which is a common reagent used in organic synthesis. The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.
Mechanism of Action
The mechanism of action of 2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide is not fully understood, but it is thought to involve the inhibition of key cellular signaling pathways. The compound has been shown to interact with several proteins involved in the regulation of cell growth and differentiation, including protein kinases and phosphatases. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to exhibit anti-inflammatory activity and to protect against oxidative stress-induced damage in neuronal cells.
Advantages and Limitations for Lab Experiments
2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and can be obtained in high yields and purity. This compound is also stable under a wide range of conditions and can be stored for extended periods without degradation. However, this compound has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research involving 2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide. One area of interest is the development of novel anti-cancer therapies based on the compound. This compound has been shown to exhibit potent anti-cancer activity against a range of cancer cell lines, and further studies are needed to determine its efficacy in animal models and in clinical trials.
Another area of interest is the development of this compound-based materials with unique properties. The compound has been used as a building block for the synthesis of various polymers and nanoparticles, and further studies are needed to determine the full range of applications for these materials.
Finally, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate the molecular pathways involved. This information could be used to develop more targeted therapies based on the compound and to identify potential side effects or toxicity issues.
Scientific Research Applications
2-(2-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been shown to exhibit potent anti-cancer activity against various cancer cell lines. The compound has also been investigated for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative disorders.
In biochemistry, this compound has been used as a probe to study the mechanism of action of various enzymes and proteins. The compound has been shown to interact with several key proteins involved in cellular signaling pathways, including protein kinases and phosphatases. This compound has also been used as a fluorescent probe to study the localization and dynamics of various cellular structures.
In material science, this compound has been used as a building block for the synthesis of novel organic materials with unique properties. The compound has been incorporated into various polymers and nanoparticles to create materials with enhanced mechanical, optical, and electronic properties.
properties
IUPAC Name |
2-naphthalen-2-yloxy-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O4/c23-19(21-20-12-14-5-8-17(9-6-14)22(24)25)13-26-18-10-7-15-3-1-2-4-16(15)11-18/h1-12H,13H2,(H,21,23)/b20-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKWQCJMXJDWKFT-UDWIEESQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303087-91-4 | |
Record name | 2-(2-NAPHTHYLOXY)-N'-(4-NITROBENZYLIDENE)ACETOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.